N-[(pyridin-3-yl)methyl]imidazo[1,2-b]pyridazine-6-carboxamide

• IUPAC Name: N-(pyridin-3-ylmethyl)imidazo[1,2-b]pyridazine-6-carboxamide
• InChI: InChI=1S/C13H11N5O/c19-13(16-9-10-2-1-5-14-8-10)11-3-4-12-15-6-7-18(12)17-11/h1-8H,9H2,(H,16,19)
• InChI Key: PCRWIERFNUXZTO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CNC(=O)C2=NN3C=CN=C3C=C2
• Molecular Formula: C13H11N5O
• Molecular Weight: 253.26 g/mol

Description

“N-[(pyridin-3-yl)methyl]imidazo[1,2-b]pyridazine-6-carboxamide” is a complex organic compound. It belongs to the class of imidazo[1,2-a]pyridines, which have attracted significant interest among the medicinal chemistry community because of their promising and diverse bioactivity. This class of compounds has been described as having antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis properties.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines often involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives in neutral, weak basic organic solvents at elevated temperature. These compounds have also been synthesized using solid support catalysts such as Al2O3, and TiCl4. Other methods include treating 2-aminopyridines with α-haloketones in polar organic solvents.

Molecular Structure Analysis

The molecular structure of “N-[(pyridin-3-yl)methyl]imidazo[1,2-b]pyridazine-6-carboxamide” is complex and would be confirmed by 1H and 13C NMR and mass spectral analysis.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines are valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry. The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-[(pyridin-3-yl)methyl]imidazo[1,2-b]pyridazine-6-carboxamide” would be determined by techniques such as melting point analysis, infrared spectroscopy (IR), nuclear magnetic resonance (NMR), and mass spectrometry.

Mechanism of Action

The mechanism of action of imidazo[1,2-a]pyridines is diverse and depends on the specific derivative and its target. For example, some imidazo[1,2-a]pyridine derivatives have been described as cyclin-dependent kinase (CDK) inhibitors, calcium channel blockers, and GABA A receptor modulators. Some synthetic drugs that contain this imidazo[1,2-a]pyridine have been commercialized such as the sedative Zolpidem, the anxiolytic Alpidem or Saridipem, and the heart-failure drug Olprione.

Future Directions

The future directions in the research of imidazo[1,2-a]pyridines could involve the development of new synthesis methods, particularly considering today’s environmental concerns combined with economic aspects. Additionally, further exploration of the biological activities of these compounds could lead to the development of new therapeutic agents.